Cas no 1353978-82-1 (3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester)

3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester is a protected amine derivative featuring a piperidine scaffold with an ethoxymethyl side chain. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection capabilities, making it valuable in peptide synthesis and medicinal chemistry applications. Its structural versatility allows for further functionalization at both the amino and piperidine moieties, facilitating the development of complex intermediates. The compound’s well-defined reactivity and compatibility with standard coupling reagents enhance its utility in multi-step organic transformations. Its purity and stability under typical storage conditions ensure reliable performance in research and industrial settings.
3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester structure
1353978-82-1 structure
Product Name:3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
CAS No:1353978-82-1
MF:C13H26N2O3
MW:258.357143878937
CID:2156697
Update Time:2025-06-09

3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 3-((2-aminoethoxy)methyl)piperidine-1-carboxylate
    • AM94301
    • 3-(2-Aminoethoxymethyl)piperidine-1-carboxylic acid tert-butyl ester
    • Inchi: 1S/C13H26N2O3/c1-13(2,3)18-12(16)15-7-4-5-11(9-15)10-17-8-6-14/h11H,4-10,14H2,1-3H3
    • InChI Key: KTVZNDKQDBXSOR-UHFFFAOYSA-N
    • SMILES: O(CCN)CC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 264
  • Topological Polar Surface Area: 64.8

3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
080520-500mg
3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
1353978-82-1
500mg
£694.00 2022-03-01
Chemenu
CM497568-1g
tert-Butyl3-((2-aminoethoxy)methyl)piperidine-1-carboxylate
1353978-82-1 97%
1g
$1378 2022-09-03

Additional information on 3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

Research Brief on 3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353978-82-1)

3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353978-82-1) is a key intermediate in the synthesis of biologically active compounds, particularly in the field of medicinal chemistry. This compound has garnered significant attention due to its structural versatility and potential applications in drug discovery. Recent studies have focused on its role as a building block for the development of novel therapeutics, including kinase inhibitors and GPCR modulators. The tert-butyl ester group in this molecule enhances its stability and solubility, making it a valuable reagent in multi-step synthetic routes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of this compound in the synthesis of selective PI3K inhibitors. The study highlighted its efficacy in improving the pharmacokinetic properties of the final drug candidates. Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, demonstrated its utility in the construction of morpholine-based scaffolds, which are prevalent in CNS-targeting drugs. These findings underscore the compound's importance in modern drug design.

From a synthetic chemistry perspective, 3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester offers several advantages. Its amino-ethoxy side chain provides a handle for further functionalization, enabling the introduction of diverse pharmacophores. Recent advancements in flow chemistry have also optimized its production, reducing costs and improving yields. A 2024 report by Chemical & Engineering News noted that several pharmaceutical companies have incorporated this intermediate into their pipeline for oncology and neurology programs.

Despite its widespread use, challenges remain in the large-scale purification of this compound. A 2023 Organic Process Research & Development paper addressed this issue by proposing a novel crystallization technique using antisolvent precipitation. This method achieved >99% purity while maintaining scalability, addressing a critical bottleneck in industrial applications. Additionally, computational studies have begun to model its reactivity patterns, aiding in the prediction of byproducts during synthesis.

Looking ahead, the application of 3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester is expanding into new therapeutic areas. Emerging research in ACS Chemical Biology suggests its potential in PROTAC (Proteolysis Targeting Chimera) development, where its bifunctional nature could link target proteins to E3 ubiquitin ligases. This innovative approach may revolutionize targeted protein degradation therapies. Furthermore, its enantiomeric purity is gaining attention, as evidenced by a 2024 Chirality publication detailing chiral separation methods for optical isomer applications.

In conclusion, 3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its dual functionality as both a synthetic intermediate and potential pharmacophore positions it uniquely for future drug discovery efforts. Ongoing research is expected to uncover additional applications, particularly in the development of next-generation targeted therapies and precision medicines.

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